Cas no 65303-82-4 (4-Fluoro-3-nitrophenyl isocyanate)

4-Fluoro-3-nitrophenyl isocyanate structure
65303-82-4 structure
Product Name:4-Fluoro-3-nitrophenyl isocyanate
CAS No:65303-82-4
MF:C7H3FN2O3
MW:182.108724832535
CID:518437
PubChem ID:144117
Update Time:2025-04-19

4-Fluoro-3-nitrophenyl isocyanate Chemical and Physical Properties

Names and Identifiers

    • 4-Fluoro-3-nitrophenyl isocyanate
    • 1-fluoro-4-isocyanato-2-nitrobenzene
    • Benzene,1-fluoro-4-isocyanato-2-nitro-
    • DTXSID40215651
    • DTXCID70138142
    • PS-10362
    • DB-054793
    • 2-Fluoro-5-isocyanatonitrobenzene, 1-Fluoro-4-isocyanato-2-nitrobenzene
    • EN300-1838365
    • 65303-82-4
    • SCHEMBL78800
    • 1-Fluoro-4-isocyanato-2-nitrobenzene #
    • 4-Fluoro-3-nitrophenylisocyanate
    • AKOS015889086
    • 4-Fluoro-5-nitrophenyl isocyanate
    • 4-Fluoro-3-nitrophenyl isocyanate, 98%
    • MDL: MFCD00007055
    • Inchi: 1S/C7H3FN2O3/c8-6-2-1-5(9-4-11)3-7(6)10(12)13/h1-3H
    • InChI Key: KCHOHFPMTUPOJU-UHFFFAOYSA-N
    • SMILES: FC1=CC=C(C=C1[N+](=O)[O-])N=C=O

Computed Properties

  • Exact Mass: 182.01300
  • Monoisotopic Mass: 182.01277012g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.7
  • Topological Polar Surface Area: 75.2Ų

Experimental Properties

  • Color/Form: Not available
  • Density: 1.45
  • Melting Point: 27-28 °C
  • Flash Point: >110°C
  • Refractive Index: 1.5674-1.5694
  • PSA: 75.25000
  • LogP: 2.22440
  • Sensitiveness: Moisture Sensitive/Lachrymatory
  • Solubility: Not available

4-Fluoro-3-nitrophenyl isocyanate Security Information

4-Fluoro-3-nitrophenyl isocyanate Customs Data

  • HS CODE:2929109000
  • Customs Data:

    China Customs Code:

    2929109000

    Overview:

    2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4-Fluoro-3-nitrophenyl isocyanate Pricemore >>

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